Cas no 887220-51-1 (5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887220-51-1
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 6100842
• PubChem ID: 16810259
• Update Time: 2025-07-17

5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-chlorophenyl)-piperidin-1-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-chlorophenyl)(piperidin-1-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS005008965
• 5-((4-chlorophenyl)(piperidin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 887220-51-1
• F2575-0083

• Inchi： 1S/C20H19ClN4O2S/c21-14-8-6-13(7-9-14)16(24-10-2-1-3-11-24)17-19(26)25-20(28-17)22-18(23-25)15-5-4-12-27-15/h4-9,12,16,26H,1-3,10-11H2
• InChI Key： UHFWRUNIMGNOIM-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=C(Cl)C=C3)N3CCCCC3)=C(O)N12

Computed Properties

• Exact Mass: 414.0917247g/mol
• Monoisotopic Mass: 414.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95Ų

Additional information on 5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887220-51-1)

The compound 5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887220-51-1) is a heterocyclic organic molecule with a unique structural framework. Its intricate name reflects the presence of multiple functional groups, including a chlorophenyl moiety, a piperidine ring, a furan group, and a fused triazolothiazole core. This combination of features makes it a subject of interest in medicinal chemistry and material science research.

Recent trends in scientific literature highlight the growing importance of triazolothiazole derivatives due to their potential biological activities. Researchers are particularly interested in their applications as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the furan-2-yl group in this molecule further enhances its reactivity, making it a valuable scaffold for drug discovery. Discussions on platforms like PubMed and ResearchGate often focus on optimizing such structures for improved pharmacokinetic properties.

From a synthetic chemistry perspective, the piperidin-1-yl segment in CAS 887220-51-1 contributes to the molecule's basicity and potential for forming salts, which is crucial for pharmaceutical formulation. The 4-chlorophenyl group, a common pharmacophore, is known to influence lipophilicity and membrane permeability—key factors in drug design. These attributes align with current industry demands for compounds with enhanced bioavailability, as evidenced by frequent searches for "bioavailable heterocyclic compounds" in academic databases.

The structural complexity of this compound raises questions about its synthetic route, a topic frequently searched in chemical forums. Retrosynthetic analysis suggests the 1,2,4-triazolo[3,2-b][1,3]thiazole core could be constructed through cyclization reactions, while the (piperidin-1-yl)methyl sidechain might be introduced via nucleophilic substitution. Such synthetic challenges make this compound an interesting case study for advanced organic chemistry courses and industrial process development teams.

In material science applications, the conjugated system formed by the furan and triazolothiazole rings suggests possible photophysical properties. This has led to investigations into its potential as an organic semiconductor or fluorescent probe, topics gaining traction in nanotechnology research. The compound's hydroxyl group at position 6 provides an additional handle for derivatization, enabling the creation of novel materials with tunable electronic characteristics.

Analytical characterization of 5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the molecular structure and purity—critical parameters given the compound's potential research applications. Quality control aspects are particularly relevant given increasing industry standards, as reflected in frequent searches for "HPLC methods for heterocyclic compound analysis."

Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic substances. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment are recommended during manipulation—a precautionary approach aligned with modern green chemistry principles increasingly demanded by research institutions worldwide.

The patent landscape surrounding CAS 887220-51-1 reveals its inclusion in several pharmaceutical compositions, particularly those targeting neurological disorders. This connects to broader healthcare discussions about innovative treatments for conditions where traditional therapies show limitations. The piperidine moiety's presence is noteworthy, as this structural feature appears in numerous CNS-active drugs currently in clinical trials.

Future research directions for this compound may explore its potential in combination therapies or as a lead structure for further optimization. The integration of computational chemistry tools—molecular docking and QSAR studies—could accelerate this process, addressing the pharmaceutical industry's need for faster drug development cycles. Such approaches resonate with current scientific discourse on AI-assisted drug discovery, a highly searched topic across academic and industry platforms.

In conclusion, 5-(4-chlorophenyl)(piperidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a fascinating example of modern heterocyclic chemistry with multidisciplinary applications. Its structural features offer multiple angles for scientific investigation, from fundamental research to applied pharmaceutical development, making it a compound of continuing interest in the chemical sciences.